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Compound of Interest

Compound Name: 3,4,5-Trimethoxyphenylacetonitrile

Cat. No.: B1346109

An In-depth Technical Guide to 3,4,5-Trimethoxyphenylacetonitrile

Introduction

3,4,5-Trimethoxyphenylacetonitrile, also known as 3,4,5-trimethoxybenzyl cyanide, is a
significant chemical intermediate in the fields of organic synthesis and medicinal chemistry. Its
molecular structure, featuring a trimethoxylated phenyl ring attached to an acetonitrile group,
makes it a versatile precursor for a variety of more complex molecules. This guide provides a
comprehensive overview of its discovery, history, physicochemical properties, synthesis, and
applications, with a focus on detailed experimental protocols and logical chemical pathways.

Discovery and History

The synthesis of 3,4,5-Trimethoxyphenylacetonitrile was notably detailed in a 1951 paper by
Makepeace U. Tsao published in the Journal of the American Chemical Society.[1] The work
was part of a broader effort to develop a new and simpler synthesis for the psychoactive
alkaloid, mescaline. In this context, 3,4,5-Trimethoxyphenylacetonitrile was a key
intermediate, formed from 3,4,5-trimethoxybenzyl chloride, and subsequently reduced to form
mescaline (3-(3,4,5-trimethoxyphenyl)-ethylamine). This early application in the synthesis of a
well-known phenethylamine highlighted its utility as a building block in the preparation of
biologically active compounds.

Physicochemical Properties
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The key physicochemical properties of 3,4,5-Trimethoxyphenylacetonitrile are summarized
in the table below, providing essential data for researchers and chemists.

Property Value References
CAS Number 13338-63-1 [2][3][4]
Molecular Formula C11H13NOs3 [2][4]
Molecular Weight 207.23 g/mol [2][4]
Melting Point 77-79 °C [2][3]

White to light yellow crystalline
Appearance [3]

powder

3,4,5-Trimethoxybenzyl

Synonyms cyanide [4]
Solubility Soluble in methanol [3]
EC Number 236-388-5 [2]
MDL Number MFCD00001912 [2]

Synthesis and Experimental Protocols

The synthesis of 3,4,5-Trimethoxyphenylacetonitrile can be achieved through various routes.
The most historically significant and well-documented method starts from 3,4,5-
trimethoxybenzyl chloride. An alternative reported method involves the condensation of 3,4,5-
trimethoxybenzaldehyde with hippuric acid.

Synthesis from 3,4,5-Trimethoxybenzyl Chloride

This protocol is adapted from the 1951 synthesis of mescaline by Tsao.[1] The overall workflow
involves the conversion of a benzyl chloride to the corresponding nitrile via nucleophilic
substitution with a cyanide salt.
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3,4,5-Trimethoxybenzyl Potassium Cyanide (KCN)
Chloride in Methanol/Water

Reaction at 90°C

3,4,5-Trimethoxyphenylacetonitrile

Precursor Synthesis Workflow

3,4,5-Trimethoxybenzyl Thionyl Chloride (SOCIz2)
Alcohol in Chloroform

Reaction

3,4,5-Trimethoxybenzyl
Chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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